Cas no 2163-06-6 (1,6-diiodo-3,3,4,4-tetrafluorohexane)

• Product Name: 1,6-diiodo-3,3,4,4-tetrafluorohexane
• CAS No: 2163-06-6
• MF: C₆H₈F₄I₂
• MW: 409.930280685425
• MDL: MFCD00153068
• CID: 911938
• PubChem ID: 2782590
• Update Time: 2025-06-09

1,6-diiodo-3,3,4,4-tetrafluorohexane Chemical and Physical Properties

Names and Identifiers

• 1,6-diiodo-3,3,4,4-tetrafluorohexane
• 1,6-Diiodo-3,3,4,4 tetrafluorohexane
• 3,3,4,4-tetrafluoro-1,6-diiodo-hexane
• MS-20263
• DTXSID90382165
• SCHEMBL52183
• JFYZKVSETQEPKR-UHFFFAOYSA-N
• 2163-06-6
• Hexane, 3,3,4,4-tetrafluoro-1,6-diiodo-
• AKOS007930474
• 1,2-BIS(2-IODOETHYL)TETRAFLUOROETHANE
• MFCD00153068
• 3,3,4,4-tetrafluoro-1,6-diiodohexane

• MDL： MFCD00153068
• Inchi： 1S/C6H8F4I2/c7-5(8,1-3-11)6(9,10)2-4-12/h1-4H2
• InChI Key： JFYZKVSETQEPKR-UHFFFAOYSA-N
• SMILES： ICCC(C(CCI)(F)F)(F)F

Computed Properties

• Exact Mass: 409.86500
• Monoisotopic Mass: 409.86516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.190±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC
• Boiling Point: 266.1±8.0 ºC (760 Torr),
• Flash Point: 111.0±5.6 ºC,
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.90720

1,6-diiodo-3,3,4,4-tetrafluorohexane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1,6-diiodo-3,3,4,4-tetrafluorohexane

Recent Advances in the Application of 1,6-Diiodo-3,3,4,4-tetrafluorohexane (CAS: 2163-06-6) in Chemical Biology and Pharmaceutical Research

1,6-Diiodo-3,3,4,4-tetrafluorohexane (CAS: 2163-06-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its tetrafluorohexane backbone and terminal iodine atoms, serves as a versatile building block for the synthesis of complex fluorinated molecules. Recent studies have explored its utility in drug discovery, material science, and bioorthogonal chemistry, highlighting its role in advancing precision medicine and targeted therapies.

A key area of research involving 1,6-diiodo-3,3,4,4-tetrafluorohexane is its application in the development of fluorinated pharmaceuticals. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers have utilized this compound to introduce fluorine atoms into bioactive molecules, thereby improving their pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,6-diiodo-3,3,4,4-tetrafluorohexane as a precursor for the synthesis of fluorinated analogs of known anticancer agents, resulting in compounds with improved tumor selectivity and reduced off-target effects.

In addition to its role in drug design, 1,6-diiodo-3,3,4,4-tetrafluorohexane has been employed in material science for the development of fluorinated polymers and coatings. The compound's ability to undergo radical polymerization and cross-linking reactions makes it a valuable monomer for creating materials with enhanced thermal stability, chemical resistance, and hydrophobicity. Recent work published in ACS Applied Materials & Interfaces showcased the synthesis of a novel fluoropolymer derived from this compound, which exhibited exceptional performance in biomedical applications such as drug-eluting stents and anti-fouling surfaces.

Another promising application of 1,6-diiodo-3,3,4,4-tetrafluorohexane lies in bioorthogonal chemistry, where it serves as a reactive handle for site-specific labeling of biomolecules. The iodine atoms can be selectively replaced with other functional groups, enabling the conjugation of fluorophores, peptides, or other probes to proteins and nucleic acids. A 2022 study in Nature Chemical Biology reported the use of this compound to develop a new class of bioorthogonal reagents for live-cell imaging, allowing researchers to track molecular interactions in real time with minimal perturbation to cellular processes.

Despite its potential, challenges remain in the large-scale synthesis and handling of 1,6-diiodo-3,3,4,4-tetrafluorohexane due to its sensitivity to light and moisture. Recent advancements in synthetic methodologies, such as flow chemistry and photoredox catalysis, have addressed some of these issues, enabling more efficient and scalable production. A 2023 review in Chemical Reviews highlighted these innovations and discussed future directions for optimizing the use of fluorinated building blocks in industrial and academic settings.

In conclusion, 1,6-diiodo-3,3,4,4-tetrafluorohexane (CAS: 2163-06-6) represents a valuable tool in chemical biology and pharmaceutical research, with applications spanning drug discovery, material science, and bioorthogonal chemistry. Ongoing research continues to uncover new uses for this compound, driven by the growing demand for fluorinated molecules in precision medicine and advanced materials. Future studies will likely focus on further refining its synthetic accessibility and expanding its utility in interdisciplinary applications.